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Compound of Interest

Compound Name: DB04760

Cat. No.: B15576644

Essential Safety and Handling Guide for DB04760

Product Identifier: DB04760 Synonyms: 4-N,6-N-bis[(4-fluoro-3-
methylphenyl)methyl]pyrimidine-4,6-dicarboxamide[1] Intended Use: For research use only.[1]
Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical information for handling DB04760, a
potent and highly selective matrix metalloproteinase-13 (MMP-13) inhibitor.[1] Given its nature
as a potent, powdered research chemical, adherence to strict safety protocols is essential to
ensure the well-being of laboratory personnel and the integrity of experimental data.

Disclaimer: This guidance is based on general best practices for handling potent, powdered
research compounds and enzyme inhibitors. A specific Safety Data Sheet (SDS) for DB04760
was not located. It is imperative to consult your institution's Environmental Health and Safety
(EHS) department for a formal hazard assessment and to review any available supplier-specific
safety information before handling this compound.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling DB04760,
especially in its powdered form, to minimize exposure risk.
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PPE Category

Item

Specifications & Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Change gloves
frequently, especially after
direct contact with the

compound.[2][3]

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory to protect against
splashes or airborne particles.
[2] A face shield may be
necessary for procedures with

a high risk of splashing.[3]

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the powdered compound or
when there is a risk of aerosol
generation.[2] Use should be
in accordance with a
comprehensive respiratory

protection program.

Body Protection

Laboratory coat or disposable

gown

A fully buttoned lab coat
should be worn to protect skin
and clothing. For procedures
with a high risk of
contamination, a disposable

gown is recommended.[2]

Foot Protection

Closed-toe shoes

Shoes must fully cover the feet

to protect against spills.[2]

Operational Plan for Handling
Receiving and Storage
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Upon receipt of DB04760, visually inspect the package for any signs of damage. Wear
appropriate PPE before opening and transport it to a designated handling area, preferably
within a chemical fume hood.[2]

Storage Condition Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 2 years
-20°C 1 year

Data synthesized from multiple suppliers. Always refer to the manufacturer's specific
recommendations.

Preparation of Stock Solutions

All handling of powdered DB04760 should be conducted in a certified chemical fume hood or a
glove box to prevent inhalation of airborne particles.[2] Use disposable equipment where
possible to minimize cross-contamination.

Solubility Data:

Solvent Concentration

DMSO 100 mg/mL (243.65 mM)

May require sonication to fully dissolve.

Experimental Workflow

The following diagram outlines a general workflow for handling DB04760 from receipt to
disposal.
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General workflow for handling DB04760.
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Disposal Plan

All waste materials contaminated with DB04760 must be treated as hazardous chemical waste.

[2]

Waste Segregation and Collection

e Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, and weighing
paper, in a clearly labeled, sealed container.

o Liquid Waste: Collect all unused solutions and solvent rinsates in a separate, compatible,
and clearly labeled hazardous waste container. The first rinse of any glassware that
contained the solid compound or concentrated solutions should be collected as hazardous
waste.[4]

e Sharps: Any contaminated needles or other sharps must be placed in a designated sharps
container labeled for chemical waste.[5]

Disposal Procedure

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full
chemical name "DB04760," and the solvent used.

o Storage: Store waste containers in a designated, secure area, away from incompatible
materials.

o Collection: Arrange for waste collection through your institution's Environmental Health and
Safety (EHS) department. Do not dispose of this chemical down the drain or in regular trash.

Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS
department.

o Small Powder Spill: Gently cover with a damp paper towel to avoid raising dust, then use an
appropriate absorbent material.

 Liquid Spill: Use an inert absorbent material to contain the spill.
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Cleanup should only be performed by trained personnel wearing appropriate PPE, including
respiratory protection. All cleanup materials must be disposed of as hazardous chemical waste.

[2]

In case of accidental exposure:

» Skin Contact: Immediately wash the affected area with soap and plenty of water.
o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.
« Inhalation: Move to fresh air.

Seek medical attention after any exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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